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Abstract
Deoxyenterocin, a key intermediate in the biosynthesis of the potent polyketide antibiotic

enterocin, is synthesized by a fascinating enzymatic assembly line in bacteria, primarily studied

in Streptomyces maritimus. This technical guide provides a comprehensive overview of the

deoxyenterocin biosynthetic pathway, detailing the genetic organization, the enzymatic

functions of the core polyketide synthase (PKS) and tailoring enzymes, and the proposed

chemical transformations. This document is intended to serve as a resource for researchers in

natural product biosynthesis, enzymology, and drug development, offering insights into the

intricate mechanisms that govern the production of this complex molecule. While the overall

pathway has been elucidated, specific quantitative data on production yields and enzyme

kinetics, as well as detailed regulatory mechanisms, remain largely uncharacterized in the

current scientific literature.

Introduction: The Enterocin Family of Polyketides
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Enterocin and its precursor, 5-deoxyenterocin, are structurally unique polyketides produced by

the marine bacterium Streptomyces maritimus. These molecules exhibit significant biological

activity, making their biosynthetic pathway a subject of considerable interest for natural product

chemists and drug discovery scientists. Unlike typical aromatic polyketides, enterocin

possesses a complex, non-aromatic, caged tricyclic core. The biosynthesis of this intricate

scaffold involves a Type II polyketide synthase (PKS) that deviates from the canonical

assembly and cyclization patterns. 5-deoxyenterocin is a direct precursor to enterocin, which

is formed by a final hydroxylation step. Understanding the biosynthesis of deoxyenterocin is

therefore crucial for elucidating the entire enterocin pathway and for potential bioengineering

efforts to produce novel analogues.

The Deoxyenterocin Biosynthetic Gene Cluster
(enc)
The genetic blueprint for deoxyenterocin and enterocin biosynthesis is located within a 21.3

kb gene cluster in 'Streptomyces maritimus'.[1] This cluster, designated enc, contains 20 open

reading frames (ORFs) that encode the polyketide synthase machinery, tailoring enzymes, and

proteins for the biosynthesis of the starter unit.[1] A notable feature of the enc cluster is the

absence of cyclase and aromatase genes, which are hallmarks of typical aromatic polyketide

biosynthesis. This genetic distinction is responsible for the formation of the non-aromatic, chiral

polyketide backbone of the enterocin family.[1]

Table 1: Key Genes in the Deoxyenterocin Biosynthetic Pathway and Their Putative Functions
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Gene Proposed Function

Starter Unit Biosynthesis

encP Phenylalanine ammonia lyase (PAL)

encH Cinnamate-CoA ligase

encI Cinnamoyl-CoA hydratase

encJ 3-keto-3-phenylpropionyl-CoA thiolase

encN Benzoate-CoA ligase

Minimal Polyketide Synthase (PKS)

encA Ketosynthase (KS)

encB Chain length factor (CLF)

encC Acyl carrier protein (ACP)

Tailoring Enzymes

encD Ketoreductase (KR)

encM FAD-dependent oxygenase ("Favorskiiase")

encK O-methyltransferase

encR
Cytochrome P450 hydroxylase (for conversion

to enterocin)

The Deoxyenterocin Biosynthetic Pathway
The biosynthesis of deoxyenterocin can be divided into three main stages: initiation with a

unique starter unit, elongation and modification by the Type II PKS, and a series of complex

tailoring reactions that form the characteristic polycyclic structure.

Initiation: Formation of the Benzoyl-CoA Starter Unit
Unlike many polyketide pathways that start with simple acetate or propionate units, the

enterocin pathway is initiated by a benzoyl-CoA starter unit. The biosynthesis of benzoyl-CoA in
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S. maritimus begins with the amino acid L-phenylalanine and proceeds through a plant-like

pathway involving a series of enzymatic steps.
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Starter Unit Biosynthesis

L-Phenylalanine

Cinnamic Acid

EncP (PAL)

Benzoyl-CoA

EncH, EncI, EncJ
(β-oxidation-like steps)
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Deoxyenterocin Biosynthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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